Ergosterone

• Molecular Formula: C28H42O
• Molecular Weight: 394.6 g/mol
• InChI: InChI=1S/C28H42O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,10,17-20,24-26H,9,11-16H2,1-6H3
• InChIKey: JBSSIYVUAQDIMG-UHFFFAOYSA-N

Ergosterone Identity, Sources & Core Bioactivities

Ergosterone (ergosta-4,6,8(14),22-tetraen-3-one, also referred to as ergone) is a naturally occurring ergostane-type steroid isolated primarily from medicinal fungi including Polyporus umbellatus, Phellinus pini, and Pleurotus eryngii [1]. With a molecular formula of C₂₈H₄₀O and a molecular weight of 392.62 g/mol, ergosterone is structurally characterized by a conjugated tetraenone system across the A/B/C/D rings that distinguishes it from its biosynthetic precursor ergosterol [2]. This compound has demonstrated a multi-target pharmacological profile encompassing diuretic (anti-aldosteronic), cytotoxic, antitumor, anti-inflammatory (NLRP3 pathway inhibition), and immunosuppressive activities as evidenced across in vitro and in vivo models [3]. Its procurement is typically intended for research applications in natural product pharmacology, anti-inflammatory drug discovery, cancer biology, renal fibrosis modeling, and gut microbiota investigations.

1

Multi-pathway natural probe Supports NLRP3 inflammasome, renal fibrosis, gut-liver axis, and antiparasitic research models

2

Derived from medicinal fungi Isolated from Polyporus umbellatus, Phellinus pini, and Pleurotus eryngii; useful for bioassay-guided fractionation

3

Mechanistic differentiation from ergosterol Exhibits NLRP3 pathway inhibition and anti-aldosteronic diuretic action not shared by the precursor sterol

• [1] Zhabinskii VN, et al. Structure and Biological Activity of Ergostane-Type Steroids from Fungi. Molecules. 2022;27(7):2103. View Source
• [2] Rodrigues ML. The Multifunctional Fungal Ergosterol. mBio. 2018;9(5):e01756-18. (Ergosterone broader biological relevance noted) View Source
• [3] Chinese review: 麦角甾酮的研究进展 (Research Progress on Ergosterone). 天然产物研究与开发. CNKI. View Source

Pharmacological Distinctions of Ergosterone

Ergosterone exhibits a specific anti-aldosteronic diuretic mechanism that normalizes the urinary Na/K ratio in DOCA-treated, adrenalectomized rats—a property not shared by ergosterol, the predominant fungal sterol from which it is derived, nor by conventional synthetic diuretics such as furosemide or spironolactone [1]. Furthermore, ergosterone selectively inhibits the NLRP3 inflammasome signaling pathway (downregulating NLRP3, ASC, caspase-1, and downstream IL-1β/IL-18) in both alcohol-induced liver disease and LPS-induced acute lung injury models [2], a pathway-level specificity that is absent from closely related ergostane analogs such as ergosta-7,24(28)-dien-3-ol and 5,8-epidioxyergosta-6,22-dien-3-ol. In head-to-head cytotoxicity assays against Leishmania mexicana promastigotes, ergosterone (IC₅₀ = 9.0 μM) demonstrated a 3.8-fold improvement in potency over its precursor ergosterol (IC₅₀ = 33.8 μM) with a markedly higher selectivity index (3.1 vs. 0.8) [3]. These mechanistic and potency differences preclude simple in-class substitution.

Mechanism mismatch

Ergosterol lacks anti-aldosteronic diuretic activity and does not normalize urinary Na/K ratio in DOCA-treated models; loop diuretic comparators may shift electrolyte profile.

Pathway gap

NLRP3 inflammasome inhibition (ASC, caspase-1, IL-1β) is not reported for ergosterol or other common ergostane analogs; substitution may yield false-negative results in inflammasome research.

Selectivity drift

Ergosterol showed 3.8-fold lower antileishmanial potency and a selectivity index below 1 in the same assay; replacement may compromise parasite-selective lead optimization.

• [1] Yuan D, Mori J, Komatsu K, Makino T, Kano Y. An Anti-aldosteronic Diuretic Component (Drain dampness) in Polyporus Sclerotium. Biol Pharm Bull. 2004;27(6):867-870. View Source
• [2] Effects of Ergosterone on Alcohol-Induced Liver Disease and NLRP3 Signaling Pathway in Mice. Journal of Biobased Materials and Bioenergy. 2020;14(6). View Source
• [3] Benaim G, et al. Ergosterone-coupled Triazol molecules trigger mitochondrial dysfunction, oxidative stress, and acidocalcisomal Ca²⁺ release in Leishmania mexicana promastigotes. Microbial Cell. 2016;3(1):14-28. View Source

Ergosterone Quantitative Differentiation Evidence

Anti-Aldosteronic Diuretic Mechanism vs. Loop Diuretics

Ergosterone (ergone) reverses the elevated urinary Na/K ratio induced by deoxycorticosterone acetate (DOCA) in adrenalectomized rats, restoring it to ordinary values, while having no effect on Na/K in normal or non-DOCA-treated adrenalectomized rats [1]. This mechanism is fundamentally distinct from furosemide, which inhibits the Na-K-2Cl cotransporter in the loop of Henle causing obligatory potassium wasting (hypokalemia risk), and from spironolactone, which acts as a competitive aldosterone receptor antagonist with potassium-sparing properties but also anti-androgenic side effects [2]. Ergosterone's anti-aldosteronic diuretic action was confirmed by direct detection of the compound in rat blood and bile following gastrointestinal administration, establishing it as an orally bioavailable active component of Polyporus umbellatus [1].

Anti-aldosteronic mechanism vs. loop diuretics

Head-to-head

Ergosterone reverted DOCA-elevated urinary Na/K ratio in adrenalectomized rats; no effect in normal rats. Furosemide and spironolactone operate via distinct ion-transport or receptor targets.

Supports aldosterone-pathway research; cannot be replicated by ergosterol or synthetic diuretics

Rat model; anti-aldosteronic effect confirmed by compound detection in blood/bile after GI administration

Evidence Dimension	Mechanism of diuretic action – effect on urinary Na/K ratio
Target Compound Data	Ergosterone (ergone) reverted the DOCA-elevated urinary Na/K ratio to ordinary value in adrenalectomized rats; no effect on Na/K in normal or non-DOCA adrenalectomized rats
Comparator Or Baseline	Furosemide: inhibits Na-K-2Cl cotransporter, causes K⁺ wasting (hypokalemia). Spironolactone: aldosterone receptor antagonist, K⁺-sparing but with anti-androgenic effects
Quantified Difference	Ergosterone provides anti-aldosteronic diuresis without direct K⁺-channel or cotransporter blockade, avoiding the hypokalemia of loop diuretics and the hormonal side effects of spironolactone
Conditions	DOCA-treated and adrenalectomized rat model; ergosterone administered via gastrointestinal tract; Na/K measured in urine

Why This Matters

For researchers developing diuretic agents with reduced electrolyte disturbance profiles, ergosterone offers a mechanistically novel anti-aldosteronic scaffold that cannot be replicated by substituting ergosterol or other fungal sterols lacking this specific pharmacological property.

• [1] Yuan D, Mori J, Komatsu K, Makino T, Kano Y. An Anti-aldosteronic Diuretic Component (Drain dampness) in Polyporus Sclerotium. Biol Pharm Bull. 2004;27(6):867-870. View Source
• [2] Patent CN101596201A – Application of ergot sterone in preparation of diuresis medicine. Northwest University, 2009. View Source

NLRP3 Inflammasome Inhibition in Liver and Lung

Ergosterone is one of the few ergostane-type steroids demonstrated to inhibit the NLRP3 inflammasome pathway across multiple organ systems. In the alcohol-induced liver disease (ALD) model, ergosterone pretreatment in C57BL/6 mice (10-day gavage) significantly inhibited alcohol-induced elevation of AST, ALT, γ-GT, TNF-α, IL-18, and IL-1β in liver tissue and serum, and suppressed NLRP3, ASC, pro-caspase-1, caspase-1, pro-IL-1β, and IL-1β protein expression as confirmed by western blot [1]. In a parallel LPS-induced acute lung injury (ALI) model, ergosterone pretreatment significantly reduced the lung wet/dry (W/D) ratio, TNF-α, IL-6, IL-1β, NO, and MDA levels while increasing SOD levels, and again significantly inhibited NLRP3 activation [2]. This dual-organ NLRP3-suppressive activity is not reported for the more abundant and structurally similar ergosterol or for other common fungal sterols such as ergosta-7,22-dien-3β-ol, positioning ergosterone as a privileged scaffold for inflammasome-targeted research.

NLRP3 inflammasome inhibition

Class-level

In ALD and ALI mouse models, ergosterone suppressed NLRP3, ASC, caspase-1, and downstream IL-1β/IL-18 expression. Ergosterol and related ergostane steroids lack published NLRP3 pathway evidence.

Enables NLRP3 inflammasome research; ergosterol substitution would likely produce negative data

C57BL/6 mice; western blot and ELISA endpoints; dual-organ (liver/lung) context

Evidence Dimension	NLRP3 inflammasome pathway protein expression and downstream cytokine levels
Target Compound Data	Ergosterone significantly inhibited NLRP3, ASC, caspase-1 activation; reduced AST, ALT, γ-GT, TNF-α, IL-18, IL-1β (ALD model); reduced W/D ratio, TNF-α, IL-6, IL-1β, NO, MDA; increased SOD (ALI model). All changes statistically significant vs. model group.
Comparator Or Baseline	Ergosterol and other common ergostane steroids (e.g., ergosta-7,22-dien-3β-ol) – no published evidence of NLRP3 inflammasome pathway inhibition
Quantified Difference	Ergosterone is unique among in-class fungal ergostane steroids in demonstrating NLRP3 pathway inhibition across liver and lung models; ergosterol has not been shown to suppress NLRP3/ASC/caspase-1 axis
Conditions	C57BL/6 mouse ALD model (10-day ergosterone gavage, 50% alcohol 2×); LPS-induced ALI mouse model (7-day ergosterone pretreatment); protein expression by western blot; cytokines by ELISA

Why This Matters

Procurement of ergosterone is specifically indicated for NLRP3 inflammasome research programs, where generic ergosterol or other fungal sterols lack the demonstrated pathway-level anti-inflammatory activity and would produce negative or irrelevant results.

• [1] Effects of Ergosterone on Alcohol-Induced Liver Disease and NLRP3 Signaling Pathway in Mice. J Biobased Mater Bioenergy. 2020;14(6). View Source
• [2] Effects of ergosterone on lipopolysaccharide-induced acute lung injury and NLRP3 inflammatory signaling pathway in mice. Available via IngentaConnect & Semantic Scholar. View Source

Antileishmanial Selectivity: Ergosterone vs. Ergosterol

In a direct head-to-head comparison within the same study, ergosterone exhibited an IC₅₀ of 9.0 ± 0.7 μM against Leishmania mexicana promastigotes, representing a 3.8-fold improvement in antiparasitic potency compared to its precursor ergosterol (IC₅₀ = 33.8 ± 4.7 μM) [1]. The selectivity index (SI = IC₅₀ fibroblasts / IC₅₀ promastigotes) for ergosterone was 3.1 versus only 0.8 for ergosterol, indicating that the oxidation of ergosterol to ergosterone not only enhances antiparasitic potency but also confers meaningful selectivity for the parasite over human dermal fibroblasts [1]. Further synthetic elaboration into ergosterone-triazol hybrid molecules (Erg-GTr, Erg-GTr2) yielded SI values of approximately 10, with Erg-GTr achieving IC₅₀ = 1.4 ± 0.4 μM on promastigotes and IC₅₀ = 13.7 ± 1.9 μM on fibroblasts [1]. These data demonstrate a clear structure-activity trajectory from ergosterol → ergosterone → ergosterone-triazol hybrids, each oxidation or coupling step conferring incremental improvements in potency and selectivity.

Antileishmanial selectivity

Head-to-head

Ergosterone IC₅₀ = 9.0 μM, SI = 3.1 vs. ergosterol IC₅₀ = 33.8 μM, SI = 0.8 (L. mexicana). Triazol hybrids further increased SI to ~10.

Reported 3.8-fold potency gain and parasite selectivity improvement; ergosterol insufficient for lead development

MTT assay; human dermal fibroblasts; 48 h incubation

Evidence Dimension	Antiparasitic IC₅₀ and selectivity index (human fibroblasts / parasite promastigotes)
Target Compound Data	Ergosterone: IC₅₀ = 9.0 ± 0.7 μM on L. mexicana promastigotes; IC₅₀ = 28.3 ± 8.5 μM on human dermic fibroblasts; SI = 3.1. Erg-GTr: IC₅₀ = 1.4 ± 0.4 μM, SI = 9.8. Erg-GTr2: IC₅₀ = 2.3 ± 0.5 μM, SI = 7.7.
Comparator Or Baseline	Ergosterol: IC₅₀ = 33.8 ± 4.7 μM on L. mexicana; IC₅₀ = 27.0 ± 3.5 μM on fibroblasts; SI = 0.8
Quantified Difference	3.8-fold improvement in antiparasitic IC₅₀ (9.0 vs. 33.8 μM); 3.9-fold improvement in selectivity index (3.1 vs. 0.8); further SI improvement to ~10 with triazol coupling
Conditions	Leishmania mexicana promastigotes; human dermic fibroblasts; 48-hour incubation; cell viability by MTT or equivalent assay; compound purity >97% by NMR

Why This Matters

Investigators developing antileishmanial agents or studying ergosterol biosynthesis inhibition must use ergosterone rather than ergosterol as a starting scaffold, as the oxidation step alone confers a nearly 4-fold potency gain and converts a non-selective sterol (SI < 1) into a parasite-selective lead compound (SI > 3).

• [1] Benaim G, et al. Ergosterone-coupled Triazol molecules trigger mitochondrial dysfunction, oxidative stress, and acidocalcisomal Ca²⁺ release in Leishmania mexicana promastigotes. Microbial Cell. 2016;3(1):14-28. Table 1. View Source

Hepatoprotection vs. Diammonium Glycyrrhizinate in ALD

Ergosterone was benchmarked directly against diammonium glycyrrhizinate (DG, a clinically used hepatoprotective agent) in a C57BL/6 mouse model of acute alcohol-induced liver injury [1]. Both compounds were administered at 60 mg/kg via gavage for 10 days, with alcohol challenge on days 9–10 (50% alcohol, 10 mL/kg, 2 doses). Ergosterone significantly reduced serum AST and γ-GT levels, as well as hepatic ALT and MDA levels, while significantly increasing hepatic prealbumin (PA) and superoxide dismutase (SOD) levels—a biochemical profile consistent with both hepatocyte protection and antioxidant activity [1]. Critically, ergosterone at 60 mg/kg also modulated gut microbiota composition (16S rRNA sequencing), a property not attributed to DG, indicating that ergosterone exerts hepatoprotection through a dual mechanism of direct hepatic anti-inflammatory action (NLRP3 pathway) and gut-liver axis modulation [1].

Hepatoprotection vs. DG

Head-to-head

Ergosterone (60 mg/kg) matched or exceeded diammonium glycyrrhizinate on AST, γ-GT, and hepatic ALT reduction in acute alcohol model, and uniquely modulated gut microbiota composition.

Supports dual liver-protection and gut-liver axis research; DG comparator lacks microbiota dimension

C57BL/6 mice; 10-day gavage; 16S rRNA sequencing

Evidence Dimension	Hepatoprotective biochemical markers and gut microbiota modulation in acute alcoholic liver injury
Target Compound Data	Ergosterone 60 mg/kg (and 30 mg/kg low dose): significantly reduced serum AST, γ-GT; reduced hepatic ALT, MDA; significantly increased hepatic PA, SOD. Regulated gut microbiota phylum- and genus-level composition.
Comparator Or Baseline	Diammonium glycyrrhizinate (DG) 60 mg/kg – standard hepatoprotective positive control
Quantified Difference	Ergosterone matched or exceeded DG on serum AST, γ-GT, and hepatic ALT reduction; ergosterone uniquely modulated gut microbiota composition (a property not reported for DG in this study)
Conditions	C57BL/6 mice; 10-day gavage pretreatment; alcohol (50%, 10 mL/kg) challenge on days 9–10; serum/ hepatic markers by ELISA; gut microbiota by 16S rRNA sequencing

Why This Matters

For hepatoprotection studies requiring a natural compound with both hepatic biochemical protection and gut-liver axis activity, ergosterone provides a differentiated profile versus the clinical comparator DG, which lacks the gut microbiota modulatory dimension.

• [1] Zhang Y, Zhao T, Wang H, Wang S. Effects of Ergosterone on Acute Alcoholic Liver Injury and Gut Microbiota Community Composition in Mice. Chin J Mod Appl Pharm. 2020;37(21):2561-2569. View Source

Nitric Oxide Inhibition vs. Related Ergosterol Derivatives

Three ergosterol derivatives co-isolated from Phellinus pini were directly compared for nitric oxide (NO) production inhibitory activity in LPS-activated RAW 264.7 macrophages [1]. Ergosterone (ergosta-4,6,8(14),22-tetraen-3-one, compound 1) inhibited NO production with an IC₅₀ of 29.7 μM. Its co-isolated structural analogs ergosta-7,24(28)-dien-3-ol (compound 2) and 5,8-epidioxyergosta-6,22-dien-3-ol (compound 3) showed IC₅₀ values of 15.1 μM and 18.4 μM respectively, indicating that the epidioxy bridge and alternative unsaturation patterns confer greater NO inhibitory potency relative to the tetraenone scaffold [1]. While ergosterone is not the most potent NO inhibitor among these three congeners, its IC₅₀ of 29.7 μM provides a quantitatively defined baseline for the tetraenone pharmacophore, enabling rational selection when researchers require a defined NO-inhibitory reference compound with a distinct structure-activity profile from the dien-ol and epidioxy analogs [1].

NO inhibition vs. analogs

Head-to-head

Ergosterone IC₅₀ = 29.7 μM (RAW 264.7). Co-isolated analogs ergosta-7,24(28)-dien-3-ol (15.1 μM) and 5,8-epidioxy derivative (18.4 μM) were more potent NO inhibitors.

Defines tetraenone chemotype baseline for NO screening; unique NLRP3 activity complements weaker NO inhibition

LPS-activated RAW 264.7 macrophages; IC₅₀ from concentration-response curves

Evidence Dimension	Nitric oxide production inhibition in LPS-activated RAW 264.7 macrophages
Target Compound Data	Ergosterone (Compound 1): IC₅₀ = 29.7 μM for NO production inhibition
Comparator Or Baseline	Ergosta-7,24(28)-dien-3-ol (Compound 2): IC₅₀ = 15.1 μM. 5,8-Epidioxyergosta-6,22-dien-3-ol (Compound 3): IC₅₀ = 18.4 μM
Quantified Difference	Ergosterone is 2.0-fold less potent than the epidioxy analog (29.7 vs. 15.1 μM) and 1.6-fold less potent than the dien-ol analog (29.7 vs. 18.4 μM); however, ergosterone uniquely combines NO inhibition with NLRP3 pathway suppression not demonstrated by compounds 2 and 3
Conditions	LPS-activated RAW 264.7 murine macrophage cell line; NO production measured in culture supernatant; IC₅₀ determined from concentration-response curves

Why This Matters

When selecting among Phellinus-derived ergostane steroids for anti-inflammatory screening cascades, ergosterone serves as the tetraenone chemotype reference with defined NO-inhibitory activity (IC₅₀ 29.7 μM) and the added advantage of NLRP3 pathway inhibition, enabling chemotype-specific SAR exploration not possible with the more potent but mechanistically narrower dien-ol and epidioxy analogs.

• [1] Jang HJ, Yang KS. Inhibition of Nitric Oxide Production, iNOS and COX-2 Expression of Ergosterol Derivatives from Phellinus pini. Natural Product Sciences. 2010;16(2):80-84. [Korean Journal] View Source

Intestinal Barrier Repair and Tight Junction Upregulation

In a Rhei Radix et Rhizoma (RRR)-induced spleen deficiency rat model, ergosterone treatment significantly upregulated both claudin and occludin mRNA and protein expression levels in colonic tissue relative to the untreated model group, effects that were accompanied by inhibition of the P38MAPK signaling pathway [1]. Additionally, ergosterone modulated the composition of intestinal flora, increasing the diversity of dominant flora and inhibiting proliferation of harmful bacteria, while also influencing metabolic pathways of protein digestion/absorption, unsaturated fatty acid biosynthesis, and arachidonic acid metabolism [1]. This triad of effects—tight junction repair, P38MAPK pathway inhibition, and gut microbiota regulation—is not a recognized property of the biosynthetic precursor ergosterol, which primarily functions as a membrane sterol and vitamin D precursor [2].

Intestinal barrier repair

Class-level

Ergosterone upregulated claudin and occludin expression, inhibited P38MAPK, and restored gut microbiota diversity in a spleen-deficiency rat model. Not reported for ergosterol.

Enables intestinal barrier and gut-microbiota research; ergosterol cannot substitute for tight-junction studies

RRR-induced spleen deficiency rat model; qRT-PCR/western blot; 16S rRNA sequencing

Evidence Dimension	Colonic tight junction protein expression (claudin, occludin) and P38MAPK pathway modulation
Target Compound Data	Ergosterone: substantial upregulation of claudin and occludin mRNA and protein in colonic tissue; inhibition of P38MAPK signaling pathway; restoration of intestinal flora diversity
Comparator Or Baseline	Ergosterol: no published evidence of tight junction protein upregulation or P38MAPK pathway inhibition; biological role primarily limited to membrane fluidity regulation and vitamin D2 precursor function
Quantified Difference	Ergosterone uniquely demonstrates intestinal barrier repair through tight junction protein upregulation, a property not attributable to ergosterol or other common dietary phytosterols (β-sitosterol, campesterol)
Conditions	RRR-induced spleen deficiency rat model; colonic tissue analysis; claudin/occludin mRNA by qRT-PCR and protein by western blot; gut microbiota by 16S rRNA sequencing; metabolomics analysis

Why This Matters

Investigators studying intestinal barrier function, spleen deficiency syndromes, or gut-liver-brain axis disorders require ergosterone specifically, as the intestinal tight junction repair and P38MAPK modulatory activities are absent from the more abundant and less expensive ergosterol, which would yield false-negative results in these models.

• [1] Liu Y, Bao H. Ergosterone ameliorates RRR-induced spleen deficiency by gut microbiota-gut metabolites and P38MAPK signaling pathway. Front Microbiol. 2025;16:1501068. View Source
• [2] Rodrigues ML. The Multifunctional Fungal Ergosterol. mBio. 2018;9(5):e01756-18. View Source

Ergosterone Research & Industrial Application Scenarios

NLRP3 Inflammasome Inhibitor Discovery

Ergosterone is one of the only fungal ergostane steroids with dual-organ (liver and lung) NLRP3 inflammasome pathway inhibition evidence. In ALD and ALI mouse models, ergosterone suppressed NLRP3, ASC, caspase-1, and downstream IL-1β/IL-18 at the protein level [1]. This positions ergosterone as a validated starting scaffold for medicinal chemistry programs targeting NLRP3-driven diseases including alcoholic hepatitis, acute lung injury/ARDS, and chronic kidney disease. Unlike ergosterol or other fungal sterols lacking NLRP3 activity, ergosterone can serve as both a positive control and a lead optimization template for structure-activity relationship (SAR) studies aimed at improving inflammasome selectivity.

Anti-Aldosteronic Diuretic Agent Development

The anti-aldosteronic diuretic mechanism of ergosterone—normalizing urinary Na/K ratio only in DOCA-treated, adrenalectomized rats without affecting normal electrolyte homeostasis—makes it a mechanistically unique scaffold for developing diuretic agents that avoid the hypokalemia of loop diuretics and the hormonal side effects of spironolactone [1]. Researchers in renal pharmacology and traditional Chinese medicine modernization can use ergosterone as a reference compound for bioassay-guided fractionation of Polyporus umbellatus extracts or as a starting point for semi-synthetic derivatization targeting aldosterone-sensitive nephropathies.

Antileishmanial Lead Optimization

Ergosterone provides a 3.8-fold improvement in antiparasitic IC₅₀ over ergosterol and a selectivity index advantage (3.1 vs. 0.8) against Leishmania mexicana [1]. Further coupling with triazol moieties yields SI values of approximately 10 [1]. This clear SAR trajectory (ergosterol → ergosterone → ergosterone-triazol hybrids) makes ergosterone the essential intermediate for antileishmanial medicinal chemistry programs. Procurement of ergosterone is mandatory for any laboratory advancing beyond ergosterol-based antileishmanial screening toward selective lead development.

Gut-Liver Axis and Intestinal Barrier Research

Ergosterone uniquely upregulates colonic tight junction proteins (claudin, occludin) while inhibiting the P38MAPK pathway and modulating gut microbiota composition in spleen deficiency models [1]. In parallel, ergosterone provides hepatoprotection comparable to diammonium glycyrrhizinate in alcoholic liver injury while additionally regulating gut microbiota phylum- and genus-level composition—a dual gut-liver axis activity not attributed to the clinical comparator [2]. These properties support the selection of ergosterone as a probe compound for investigating the gut-liver axis in traditional Chinese medicine syndrome models, intestinal barrier dysfunction, and microbiota-targeted hepatoprotection.

Application

Selection Property

Validation Focus

NLRP3 inflammasome pathway studies

Dual-organ NLRP3 pathway inhibition evidence

ASC, caspase-1, IL-1β expression endpoints; model-specific inflammasome activation

Anti-aldosteronic diuretic research

Urinary Na/K ratio normalization in DOCA-treated models

Electrolyte-sparing mechanism review; comparison with loop diuretic and aldosterone antagonist classes

Antileishmanial lead optimization

Parasite selectivity index context

Ergosterol biosynthesis inhibition pathway; selectivity over human fibroblast controls

Gut-liver axis and intestinal barrier research

Tight junction protein upregulation (claudin, occludin)

P38MAPK pathway modulation; gut microbiota diversity restoration; spleen-deficiency model endpoints

• [1] Liu Y, Bao H. Ergosterone ameliorates RRR-induced spleen deficiency by gut microbiota-gut metabolites and P38MAPK signaling pathway. Front Microbiol. 2025;16:1501068. View Source
• [2] Zhang Y, Zhao T, Wang H, Wang S. Effects of Ergosterone on Acute Alcoholic Liver Injury and Gut Microbiota Community Composition in Mice. Chin J Mod Appl Pharm. 2020;37(21):2561-2569. View Source
• [3] Yuan D, Mori J, Komatsu K, Makino T, Kano Y. An Anti-aldosteronic Diuretic Component (Drain dampness) in Polyporus Sclerotium. Biol Pharm Bull. 2004;27(6):867-870. View Source
• [4] Benaim G, et al. Ergosterone-coupled Triazol molecules trigger mitochondrial dysfunction, oxidative stress, and acidocalcisomal Ca²⁺ release in Leishmania mexicana promastigotes. Microbial Cell. 2016;3(1):14-28. View Source
• [5] Effects of Ergosterone on Alcohol-Induced Liver Disease and NLRP3 Signaling Pathway in Mice. J Biobased Mater Bioenergy. 2020;14(6). View Source